Cas no 2034228-60-7 (2-({1-[(2,5-difluorophenyl)methanesulfonyl]piperidin-3-yl}oxy)pyrazine)

• Product Name: 2-({1-[(2,5-difluorophenyl)methanesulfonyl]piperidin-3-yl}oxy)pyrazine
• CAS No: 2034228-60-7
• MF: C₁₆H₁₇F₂N₃O₃S
• MW: 369.3863
• CID: 5347346
• Update Time: 2025-05-19

2-({1-[(2,5-difluorophenyl)methanesulfonyl]piperidin-3-yl}oxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[1-[(2,5-difluorophenyl)methylsulfonyl]piperidin-3-yl]oxypyrazine
• 2-((1-((2,5-difluorobenzyl)sulfonyl)piperidin-3-yl)oxy)pyrazine
• 2-({1-[(2,5-difluorophenyl)methanesulfonyl]piperidin-3-yl}oxy)pyrazine

• Inchi： 1S/C16H17F2N3O3S/c17-13-3-4-15(18)12(8-13)11-25(22,23)21-7-1-2-14(10-21)24-16-9-19-5-6-20-16/h3-6,8-9,14H,1-2,7,10-11H2
• InChI Key： GVOLSERPYBUZFN-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C1C([H])=C(C([H])=C([H])C=1F)F)(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=NC([H])=C([H])N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 531
• XLogP3: 1.6
• Topological Polar Surface Area: 80.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-({1-[(2,5-difluorophenyl)methanesulfonyl]piperidin-3-yl}oxy)pyrazine

Comprehensive Overview of 2-({1-[(2,5-Difluorophenyl)methanesulfonyl]piperidin-3-yl}oxy)pyrazine (CAS No. 2034228-60-7)

2-({1-[(2,5-Difluorophenyl)methanesulfonyl]piperidin-3-yl}oxy)pyrazine (CAS No. 2034228-60-7) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamide derivatives, featuring a piperidine ring and a pyrazine moiety, which are critical structural motifs in drug discovery. The presence of difluorophenyl and methanesulfonyl groups enhances its biochemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 2-({1-[(2,5-Difluorophenyl)methanesulfonyl]piperidin-3-yl}oxy)pyrazine (CAS No. 2034228-60-7) is characterized by its unique combination of aromatic and heterocyclic components. The difluorophenyl group contributes to its lipophilicity, while the pyrazine ring offers potential for hydrogen bonding, which is crucial for target binding in drug design. Recent studies highlight its relevance in the development of enzyme inhibitors, particularly those targeting inflammatory pathways, a hot topic in modern pharmacology.

In the context of current research trends, 2-({1-[(2,5-Difluorophenyl)methanesulfonyl]piperidin-3-yl}oxy)pyrazine (CAS No. 2034228-60-7) is being investigated for its potential applications in treating chronic diseases. For instance, its structural similarity to known sulfonamide-based drugs has sparked interest in its use for autoimmune disorders, a field where patients and researchers frequently search for "new anti-inflammatory compounds" or "sulfonamide derivatives in medicine." These keywords align with SEO strategies to enhance visibility in scientific and medical databases.

The synthesis of 2-({1-[(2,5-Difluorophenyl)methanesulfonyl]piperidin-3-yl}oxy)pyrazine (CAS No. 2034228-60-7) involves multi-step organic reactions, including sulfonylation and ether formation. Researchers often optimize these processes to improve yield and purity, addressing common queries like "how to synthesize piperidine derivatives" or "best practices for sulfonamide reactions." Such topics are frequently searched in academic and industrial chemistry forums, making this compound a valuable case study for synthetic chemists.

Beyond pharmaceuticals, 2-({1-[(2,5-Difluorophenyl)methanesulfonyl]piperidin-3-yl}oxy)pyrazine (CAS No. 2034228-60-7) has potential applications in agrochemicals. Its heterocyclic framework is analogous to certain pesticides and herbicides, prompting investigations into its efficacy as a crop protection agent. This aligns with the growing demand for "eco-friendly agrochemicals" and "novel pesticide scaffolds," which are trending topics in sustainable agriculture.

From a commercial perspective, the demand for 2-({1-[(2,5-Difluorophenyl)methanesulfonyl]piperidin-3-yl}oxy)pyrazine (CAS No. 2034228-60-7) is expected to rise, driven by its dual utility in pharmaceuticals and agrochemicals. Suppliers and manufacturers are increasingly listing this compound in catalogs, catering to researchers searching for "high-purity sulfonamide derivatives" or "custom synthesis of piperidine compounds." These long-tail keywords are essential for SEO optimization in niche chemical markets.

In summary, 2-({1-[(2,5-Difluorophenyl)methanesulfonyl]piperidin-3-yl}oxy)pyrazine (CAS No. 2034228-60-7) represents a versatile compound with broad applications in drug discovery and agrochemical development. Its unique structure and functional groups make it a promising candidate for addressing current challenges in these fields, while its alignment with trending search queries ensures its relevance in scientific and commercial discussions.